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Compound of Interest

Compound Name: CAY10650

Cat. No.: B15574326 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of CAY10650 in Dimethyl

Sulfoxide (DMSO) and ethanol, along with protocols for its preparation and use in research

settings.

Introduction
CAY10650 is a potent and selective inhibitor of cytosolic phospholipase A2α (cPLA2α), with an

IC50 value of 12 nM.[1][2][3] By inhibiting cPLA2α, CAY10650 blocks the hydrolysis of

arachidonic acid from membrane phospholipids, a critical step in the biosynthesis of

eicosanoids such as prostaglandins and leukotrienes. This mechanism gives CAY10650
significant anti-inflammatory properties, which have been demonstrated in various in vivo

models, including murine contact dermatitis and Acanthamoeba keratitis.[1][2][3] Its ability to

suppress lipid droplet formation and PGE2 secretion further underscores its potential as a tool

for studying inflammatory processes and as a lead compound in drug development.[1]

Solubility Data
The solubility of CAY10650 in DMSO and ethanol is summarized in the table below. It is

important to note that the solubility in DMSO can be affected by the purity of the solvent, as

DMSO is hygroscopic. For optimal results, using fresh, anhydrous DMSO is recommended.[4]

Sonication or gentle heating may also aid in the dissolution of the compound.[1][2]
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Solvent
Concentration
(mg/mL)

Molar Equivalent
(mM)

Source

DMSO 20 42.42 Cayman Chemical[3]

40 84.84 TargetMol[2]

94 199.36 Selleck Chemicals[4]

100 212.09 MedchemExpress[1]

Ethanol 24 50.90 Selleck Chemicals[4]

Molecular Weight of CAY10650: 471.5 g/mol

Experimental Protocols
Protocol 1: Preparation of CAY10650 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of CAY10650 in DMSO.

Materials:

CAY10650 (crystalline solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:

Weighing: Accurately weigh the desired amount of CAY10650. For 1 mL of a 10 mM stock

solution, you will need 4.715 mg of CAY10650.
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Solvent Addition: Add the appropriate volume of fresh, anhydrous DMSO to the vial

containing the CAY10650. For a 10 mM solution, if you weighed out 4.715 mg, you would

add 1 mL of DMSO.

Dissolution: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved.

If precipitation or phase separation occurs, sonication or gentle warming (e.g., in a 37°C

water bath) can be used to aid dissolution.[1]

Storage: Once dissolved, aliquot the stock solution into smaller volumes to avoid repeated

freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability. Stock

solutions in DMSO are typically stable for up to one year at -20°C and up to two years at

-80°C.[1]
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Workflow: Preparing CAY10650 Stock Solution

1. Weigh CAY10650

2. Add Anhydrous DMSO

3. Vortex to Dissolve

4. Check for Complete Dissolution

5. Apply Sonication/Heat (if needed)

No

6. Aliquot Solution

Yes

7. Store at -20°C or -80°C

Click to download full resolution via product page

Workflow for preparing CAY10650 stock solution.

Protocol 2: Preparation of CAY10650 Stock Solution in
Ethanol
This protocol outlines the preparation of a 10 mM stock solution of CAY10650 in ethanol.

Materials:
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CAY10650 (crystalline solid)

200 proof (100%) Ethanol

Sterile microcentrifuge tubes or vials

Vortex mixer

Procedure:

Weighing: Weigh out the required amount of CAY10650. For 1 mL of a 10 mM stock solution,

use 4.715 mg.

Solvent Addition: Add the calculated volume of 100% ethanol to the vial with CAY10650.

Dissolution: Secure the cap and vortex the solution until the compound is fully dissolved.

Storage: Aliquot the stock solution into smaller working volumes and store at -20°C.

Mechanism of Action and Signaling Pathway
CAY10650 exerts its effects by inhibiting cytosolic phospholipase A2α (cPLA2α). This enzyme

is responsible for the calcium-dependent hydrolysis of the sn-2 ester bond of membrane

glycerophospholipids, which releases arachidonic acid. Once released, arachidonic acid can be

metabolized by cyclooxygenase (COX) and lipoxygenase (LOX) enzymes to produce a variety

of pro-inflammatory lipid mediators, including prostaglandins and leukotrienes. By blocking the

initial step of this cascade, CAY10650 effectively reduces the production of these inflammatory

mediators.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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